Cas no 1802667-48-6 ((1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one)

• Product Name: (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one
• CAS No: 1802667-48-6
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 6016951
• PubChem ID: 10844480
• Update Time: 2025-05-21

(1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one Chemical and Physical Properties

Names and Identifiers

• (3aS,6R,6aR)-6-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• 1802667-48-6
• (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one
• rac-(3aR,6S,6aS)-6-hydroxy-hexahydro-2H-cyclopenta[b]furan-2-one
• EN300-7542507

• Inchi： 1S/C7H10O3/c8-5-2-1-4-3-6(9)10-7(4)5/h4-5,7-8H,1-3H2/t4-,5+,7+/m0/s1
• InChI Key： MBJJGJACXCAZKL-HBPOCXIASA-N
• SMILES： O1C(C[C@@H]2CC[C@H]([C@H]12)O)=O

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one

Introduction to (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one (CAS No. 1802667-48-6)

(1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one, with the CAS number 1802667-48-6, is a unique and structurally intricate organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of oxabicyclo compounds, which are characterized by their bicyclic ring system containing an oxygen atom. The specific arrangement of the rings and functional groups in this molecule makes it a valuable candidate for various applications, particularly in pharmaceutical research and development.

The chemical structure of (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one is defined by its bicyclic [3.3.0] octane framework, with a hydroxyl group at the 8β position and a ketone group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both fundamental research and practical applications.

Recent studies have highlighted the potential of (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one in various biological contexts. One notable area of research is its potential as a lead compound for drug discovery. The compound's ability to interact with specific biological targets has been explored in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one exhibits potent inhibitory activity against a specific enzyme involved in the progression of neurodegenerative diseases.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses are highly sought after in pharmaceutical research. A study conducted by researchers at the University of California, San Francisco, demonstrated that (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one can significantly reduce inflammation in vitro by inhibiting the production of pro-inflammatory cytokines.

The synthesis of (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one has also been a focus of recent research efforts. A novel synthetic route was reported in Organic Letters in 2022, which provides a more efficient and scalable method for producing this compound. This advancement is crucial for facilitating further studies and potential commercial applications.

In addition to its biological activities, the physical properties of (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one are also noteworthy. The compound is stable under standard laboratory conditions and can be stored without significant degradation over extended periods. Its solubility properties have been studied extensively, with findings indicating that it exhibits good solubility in common organic solvents such as methanol and dimethyl sulfoxide (DMSO).

The safety profile of (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one is another critical aspect that has been investigated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize its properties for specific applications. Ongoing studies are exploring its efficacy in various disease models and its compatibility with other therapeutic agents.

In conclusion, (1beta,5beta)-8beta-Hydroxy-2-oxabicyclo[3.3.0]octan-3-one (CAS No. 1802667-48-6) represents a fascinating molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent.